Cas no 2229587-05-5 (1-{3-(dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one)

• Product Name: 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one
• CAS No: 2229587-05-5
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6410629
• PubChem ID: 165694477
• Update Time: 2025-10-28

1-{3-(dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one
• EN300-1754825
• 1-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}prop-2-en-1-one
• 2229587-05-5

• Inchi： 1S/C12H15NO2/c1-4-11(14)9-5-6-12(15)10(7-9)8-13(2)3/h4-7,15H,1,8H2,2-3H3
• InChI Key： UYEKBVVIKBCNTH-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(C=C)=O)C=C1CN(C)C

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one

Recent Advances in the Study of 1-{3-(Dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one (CAS: 2229587-05-5)

The compound 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one (CAS: 2229587-05-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chalcone derivative, characterized by its unique structural features, has been the subject of several studies exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one to enhance its bioavailability and therapeutic efficacy. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing the formation of by-products. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. Additionally, computational modeling was used to predict its pharmacokinetic properties, suggesting favorable absorption and distribution profiles.

Pharmacological investigations have revealed that 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one exhibits potent anti-inflammatory and antioxidant activities. In vitro assays demonstrated its ability to inhibit key inflammatory mediators such as NF-κB and COX-2, making it a promising candidate for the treatment of chronic inflammatory diseases. Furthermore, its antioxidant properties were attributed to the presence of the hydroxyl group, which scavenges reactive oxygen species (ROS) effectively. These findings were corroborated by in vivo studies using murine models, where the compound significantly reduced inflammation and oxidative stress markers.

Another area of interest is the compound's potential anticancer activity. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one induces apoptosis in several cancer cell lines, including breast and lung cancer. The mechanism involves the activation of caspase pathways and the downregulation of anti-apoptotic proteins. Notably, the compound showed selective cytotoxicity towards cancer cells while sparing normal cells, highlighting its potential as a targeted therapy.

Despite these promising findings, challenges remain in the clinical translation of 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one. Issues such as metabolic stability, potential toxicity at higher doses, and formulation optimization need to be addressed. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}prop-2-en-1-one (CAS: 2229587-05-5) represents a promising scaffold for drug development, with demonstrated anti-inflammatory, antioxidant, and anticancer properties. Continued research efforts are essential to fully elucidate its therapeutic potential and address the challenges associated with its clinical application. The compound's unique structural and pharmacological features make it a valuable subject of study in the evolving landscape of chemical biology and medicinal chemistry.